Cas no 879588-92-8 (1-(2-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(2-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 879588-92-8
• MF: C₂₄H₂₃FN₂O₅
• MW: 438.448230028152
• CID: 6450861
• Update Time: 2025-07-29

1-(2-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 1-(2-fluorophenyl)-6-methoxy-2-[2-(4-morpholinyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1-(2-fluorophenyl)-1,2-dihydro-6-methoxy-2-[2-(4-morpholinyl)ethyl]-

• Inchi： 1S/C24H23FN2O5/c1-30-15-6-7-17-19(14-15)32-23-20(22(17)28)21(16-4-2-3-5-18(16)25)27(24(23)29)9-8-26-10-12-31-13-11-26/h2-7,14,21H,8-13H2,1H3
• InChI Key： FAIUXFOEEHBPEY-UHFFFAOYSA-N
• SMILES： N1(CCN2CCOCC2)C(C2=CC=CC=C2F)C2C(=O)C3=CC=C(OC)C=C3OC=2C1=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 634.2±55.0 °C(Predicted)
• pka: 6.76±0.10(Predicted)

Additional information on 1-(2-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Comprehensive Analysis of 1-(2-fluorophenyl)-6-methoxy-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 879588-92-8)

The compound 1-(2-fluorophenyl)-6-methoxy-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 879588-92-8) is a highly specialized organic molecule with a complex structure that has garnered significant interest in pharmaceutical and chemical research. Its unique combination of a chromeno[2,3-c]pyrrole core, a fluorophenyl group, and a morpholine moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a scaffold for designing novel therapeutic agents, especially in the fields of oncology and neurology.

One of the key features of this compound is its fluorophenyl substitution, which is known to enhance bioavailability and metabolic stability in drug molecules. The presence of a morpholine ring further contributes to its solubility and pharmacokinetic properties, making it an attractive target for medicinal chemists. Recent studies have explored its interactions with specific biological targets, such as kinases and GPCRs, which are critical in signal transduction pathways. This has led to a surge in searches for "chromeno[2,3-c]pyrrole derivatives" and "fluorophenyl-morpholine compounds" in academic and industrial databases.

In the context of current trends, the demand for small-molecule inhibitors and modulators has risen sharply, driven by advancements in personalized medicine and targeted therapies. The compound's chromeno[2,3-c]pyrrole-3,9-dione framework aligns well with these trends, as it offers a versatile platform for structural modifications. Online queries often include terms like "CAS 879588-92-8 applications" and "1-(2-fluorophenyl)-6-methoxy-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione synthesis," reflecting the growing curiosity about its synthetic routes and potential uses.

From a synthetic chemistry perspective, the preparation of 1-(2-fluorophenyl)-6-methoxy-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione involves multi-step reactions, including cyclization and functional group transformations. The morpholin-4-yl ethyl side chain is particularly noteworthy, as it introduces a basic nitrogen center that can participate in hydrogen bonding and ionic interactions. This property is frequently highlighted in discussions about "drug-likeness" and "ADME optimization," which are hot topics in pharmaceutical research.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern therapeutics. Its structural complexity allows for the exploration of novel mechanisms of action, which could bypass resistance pathways. Searches related to "chromeno[2,3-c]pyrrole-3,9-dione analogs" and "fluorophenyl-based drug candidates" often stem from this line of inquiry. Additionally, the compound's methoxy group provides an additional site for derivatization, enabling the fine-tuning of its physicochemical properties.

In summary, 1-(2-fluorophenyl)-6-methoxy-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 879588-92-8) represents a fascinating case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted structure and potential applications continue to inspire research, as evidenced by the increasing volume of literature and online searches dedicated to its study. As the scientific community delves deeper into its properties, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.